Cas no 30957-90-5 (Propanoicacid, 3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)bis(thio)]bis-)

• Product Name: Propanoicacid, 3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)bis(thio)]bis-
• CAS No: 30957-90-5
• MF: C₁₂H₁₂O₆S₂
• MW: 316.350081443787
• CID: 323190
• PubChem ID: 251649
• Update Time: 2025-04-19

Propanoicacid, 3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)bis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)bis(thio)]bis-
• 3,3'-(3,6-Dioxo-cyclohexa-1,4-dien-1,4-diyldimercapto)-di-propionsaeure
• 3,3'-(3,6-dioxo-cyclohexa-1,4-diene-1,4-diyldimercapto)-di-propionic acid
• AC1L5KBE
• AC1Q6BV4
• AG-J-25127
• AR-1L2270
• CTK1C6583
• NSC72284
• DTXSID00290989
• AKOS004910223
• NSC-72284
• 3-[4-(2-carboxyethylsulfanyl)-3,6-dioxocyclohexa-1,4-dien-1-yl]sulfanylpropanoic acid
• 30957-90-5

• Inchi： 1S/C12H12O6S2/c13-7-6-10(20-4-2-12(17)18)8(14)5-9(7)19-3-1-11(15)16/h5-6H,1-4H2,(H,15,16)(H,17,18)
• InChI Key： VJLCVMNLDCECNX-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1=CC(C(=CC1=O)SCCC(=O)O)=O

Computed Properties

• Exact Mass: 316.00753045g/mol
• Monoisotopic Mass: 316.00753045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones